BV-2 Microglial NO Inhibition vs. Quercetin
In LPS-stimulated BV-2 murine microglial cells, Dimericconiferylacetate (compound 6a) inhibited NO production with an IC₅₀ of 7.9 μM, demonstrating 2.2-fold greater potency than the positive control quercetin (IC₅₀ 17.0 μM) when evaluated under identical experimental conditions within the same study [1]. The compound's activity fell within the 5.9–8.9 μM IC₅₀ range reported for the most active neolignans (5a, 6a, 4b) isolated alongside it from Jatropha integerrima [1].
| Evidence Dimension | NO production inhibition potency in BV-2 microglial cells |
|---|---|
| Target Compound Data | IC₅₀ = 7.9 μM (Dimericconiferylacetate, compound 6a) |
| Comparator Or Baseline | Quercetin (positive control): IC₅₀ = 17.0 μM |
| Quantified Difference | 2.2-fold greater potency (7.9 vs 17.0 μM); Δ = 9.1 μM |
| Conditions | LPS-activated BV-2 murine microglial cells; Griess assay for NO; Zhu et al., RSC Advances, 2015 |
Why This Matters
For researchers selecting a lignan-based NO inhibitor for neuroinflammation models, this direct within-study comparison provides the strongest level of evidence that Dimericconiferylacetate offers superior potency over the widely used flavonoid benchmark quercetin.
- [1] Zhu, J.-Y., Cheng, B., Zheng, Y., Dong, Z., Lin, S.-L., Tang, G.-H., Gu, Q., & Yin, S. (2015). Enantiomeric neolignans and sesquineolignans from Jatropha integerrima and their absolute configurations. RSC Advances, 5(16), 12202–12208. DOI: 10.1039/C4RA15966G. (Compounds 5a, 6a, and 4b: IC₅₀ 5.9–8.9 μM; quercetin: IC₅₀ 17.0 μM; PeptideDB attributes IC₅₀ 7.9 μM specifically to dimeric coniferyl acetate from this study.) View Source
